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Compound of Interest

Compound Name: Trimethylvinylammonium bromide

Cat. No.: B1581674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylvinylammonium bromide, also known as Neurine Bromide, is a quaternary

ammonium salt with significant potential in various chemical and pharmaceutical applications.

Its structure, featuring a vinyl group attached to a quaternary nitrogen, imparts unique reactivity,

making it a subject of interest for organic synthesis and materials science. This technical guide

provides a comprehensive overview of the fundamental chemistry of

Trimethylvinylammonium bromide, including its physicochemical properties, synthesis,

reactivity, and potential applications, with a particular focus on its relevance to drug

development.

Chemical Properties and Characterization
Trimethylvinylammonium bromide is a white to almost white crystalline powder. A summary

of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Trimethylvinylammonium Bromide
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Property Value Reference(s)

Chemical Formula C₅H₁₂BrN [1]

Molecular Weight 166.06 g/mol [2]

CAS Number 10603-92-6 [2]

Appearance
White to almost white

powder/crystal
[3]

Melting Point 192-193 °C (decomposes) [1]

Solubility
Soluble in water and organic

solvents.
[3]

IUPAC Name
ethenyl(trimethyl)azanium;bro

mide
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the unambiguous identification and characterization of

Trimethylvinylammonium bromide.

The functional groups present in Trimethylvinylammonium bromide can be identified by their

characteristic absorption bands in the infrared spectrum.

Table 2: Key IR Absorption Bands for Trimethylvinylammonium Bromide

Wavenumber (cm⁻¹) Assignment

~3030-3100 C-H stretch (vinyl)

~2950-3000 C-H stretch (methyl)

~1640 C=C stretch (vinyl)

~1480 C-H bend (methyl)

~900-1000 C-H out-of-plane bend (vinyl)
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Synthesis of Trimethylvinylammonium Bromide
The synthesis of Trimethylvinylammonium bromide typically involves the quaternization of a

tertiary amine with a vinyl halide or the modification of an existing quaternary ammonium salt.

General Synthesis Protocol: From
Trimethylvinylammonium Chloride
A common laboratory-scale synthesis involves the reaction of trimethylvinylammonium chloride

with a bromide salt, such as sodium bromide.[3]

Experimental Protocol:

Dissolution: Dissolve trimethylvinylammonium chloride in a suitable solvent, such as ethanol

or acetone.

Addition of Bromide Salt: Add a stoichiometric equivalent or a slight excess of sodium

bromide to the solution.

Reaction: Heat the mixture to reflux for several hours to facilitate the anion exchange. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or by observing the precipitation of sodium chloride.

Isolation: After the reaction is complete, cool the mixture to room temperature. The less

soluble sodium chloride will precipitate out and can be removed by filtration.

Purification: The filtrate, containing Trimethylvinylammonium bromide, is then

concentrated under reduced pressure. The resulting crude product can be purified by

recrystallization from a suitable solvent system, such as ethanol/ether, to yield the pure

product.

Figure 1: General workflow for the synthesis of Trimethylvinylammonium bromide.

Reactivity and Potential Applications
The chemical reactivity of Trimethylvinylammonium bromide is dominated by the

electrophilic nature of the vinyl group, making it a versatile reagent in organic synthesis.
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Michael Addition Reactions
The electron-withdrawing quaternary ammonium group activates the vinyl group, making it an

excellent Michael acceptor. This allows for the conjugate addition of a wide range of

nucleophiles, such as amines, thiols, and carbanions, to form various functionalized products.

This reactivity is particularly relevant in drug development for the synthesis of complex

molecular scaffolds.

Figure 2: Generalized signaling pathway for the Michael addition of a nucleophile to
Trimethylvinylammonium bromide.

Polymerization
The vinyl group of Trimethylvinylammonium bromide can undergo polymerization, either

through free-radical or controlled radical polymerization techniques. This leads to the formation

of cationic polymers (polyquaterniums) with a variety of potential applications, including as

flocculants, antimicrobial agents, and in drug delivery systems.

Applications in Drug Development
Quaternary ammonium compounds, in general, exhibit a broad spectrum of biological activities,

including antimicrobial, antiseptic, and disinfectant properties.[4] Their cationic nature allows

them to interact with negatively charged bacterial cell membranes, leading to cell lysis. While

specific studies on the drug development applications of Trimethylvinylammonium bromide
are limited, its structural motifs suggest potential utility in:

Antimicrobial Drug Design: As a building block for more complex molecules with enhanced

antimicrobial efficacy.

Drug Delivery Systems: As a monomer for the synthesis of cationic polymers used to

encapsulate and deliver anionic drugs.

Synthesis of Pharmaceutical Intermediates: The reactive vinyl group can be used to

introduce a vinyl moiety into a larger molecule, which can then be further functionalized.

Safety and Handling
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Trimethylvinylammonium bromide is an irritant and should be handled with appropriate

personal protective equipment (PPE), including gloves and safety goggles.[3] Operations

should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors. In

case of accidental contact with skin or eyes, the affected area should be flushed immediately

with copious amounts of water.

Conclusion
Trimethylvinylammonium bromide is a versatile quaternary ammonium salt with a rich and

underexplored chemistry. Its activated vinyl group makes it a valuable reagent for a variety of

organic transformations, particularly Michael additions and polymerizations. While its direct

applications in drug development are not yet extensively documented, its structural features

and reactivity profile suggest significant potential in the synthesis of novel therapeutic agents

and drug delivery systems. Further research into the specific reactivity and biological activity of

this compound is warranted to fully unlock its potential in the pharmaceutical and chemical

industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1581674#fundamental-chemistry-of-
trimethylvinylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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